Cas no 2587154-58-1 (2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one)
2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- AT26221
- 2-CHLORO-7-IODO-3-ISOPROPYL-IMIDAZO[2,1-F][1,2,4]TRIAZIN-4-ONE
- 2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one
-
- MDL: MFCD34182656
- Inchi: 1S/C8H8ClIN4O/c1-4(2)13-7(15)6-11-3-5(10)14(6)12-8(13)9/h3-4H,1-2H3
- InChI Key: LVZWLLBDVZXTHX-UHFFFAOYSA-N
- SMILES: C(C)(N1C(=O)C2N(N=C1Cl)C(I)=CN=2)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 322
- XLogP3: 2.3
- Topological Polar Surface Area: 50.5
2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AT26221-1/G |
2-CHLORO-7-IODO-3-ISOPROPYL-IMIDAZO[2,1-F][1,2,4]TRIAZIN-4-ONE |
2587154-58-1 | 95% | 1g |
$1120 | 2023-09-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1210-100MG |
2-chloro-7-iodo-3-isopropyl-imidazo[2,1-f][1,2,4]triazin-4-one |
2587154-58-1 | 95% | 100MG |
¥ 1,320.00 | 2023-02-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1210-250MG |
2-chloro-7-iodo-3-isopropyl-imidazo[2,1-f][1,2,4]triazin-4-one |
2587154-58-1 | 95% | 250MG |
¥ 2,112.00 | 2023-02-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1210-500MG |
2-chloro-7-iodo-3-isopropyl-imidazo[2,1-f][1,2,4]triazin-4-one |
2587154-58-1 | 95% | 500MG |
¥ 3,524.00 | 2023-02-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1210-1G |
2-chloro-7-iodo-3-isopropyl-imidazo[2,1-f][1,2,4]triazin-4-one |
2587154-58-1 | 95% | 1g |
¥ 5,280.00 | 2023-02-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1210-5G |
2-chloro-7-iodo-3-isopropyl-imidazo[2,1-f][1,2,4]triazin-4-one |
2587154-58-1 | 95% | 5g |
¥ 15,840.00 | 2023-02-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1210-10G |
2-chloro-7-iodo-3-isopropyl-imidazo[2,1-f][1,2,4]triazin-4-one |
2587154-58-1 | 95% | 10g |
¥ 26,400.00 | 2023-02-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1210-100mg |
2-chloro-7-iodo-3-isopropyl-imidazo[2,1-f][1,2,4]triazin-4-one |
2587154-58-1 | 95% | 100mg |
¥1319.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1210-250mg |
2-chloro-7-iodo-3-isopropyl-imidazo[2,1-f][1,2,4]triazin-4-one |
2587154-58-1 | 95% | 250mg |
¥2110.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1210-500mg |
2-chloro-7-iodo-3-isopropyl-imidazo[2,1-f][1,2,4]triazin-4-one |
2587154-58-1 | 95% | 500mg |
¥3522.0 | 2024-04-21 |
2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one
Introduction to 2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one (CAS No. 2587154-58-1)
2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one, with the CAS number 2587154-58-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazotriazinones, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.
The molecular structure of 2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one is characterized by a central imidazotriazinone core substituted with a chlorine atom at the 2-position, an iodine atom at the 7-position, and an isopropyl group at the 3-position. The presence of these substituents imparts specific physicochemical properties to the molecule, making it a valuable candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of 2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one in the treatment of viral infections. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes and pathways.
In addition to its antiviral properties, 2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one has shown promising anticancer activity. Research conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets and inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer effects are attributed to its ability to induce apoptosis and disrupt cell cycle progression.
The pharmacokinetic profile of 2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one has also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life in vivo. These properties make it an attractive candidate for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models suggests a wide therapeutic window and minimal side effects.
The synthesis of 2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one involves a multi-step process that includes the formation of the imidazotriazinone core followed by selective substitution reactions to introduce the chlorine, iodine, and isopropyl groups. The synthetic route has been optimized to achieve high yields and purity levels, making large-scale production feasible for clinical trials and commercialization.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacodynamic responses. Phase II trials are expected to provide more comprehensive data on its therapeutic potential across various indications.
In conclusion, 2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one (CAS No. 2587154-58-1) represents a promising lead compound in the development of novel therapeutics for viral infections and cancer. Its unique chemical structure and favorable biological properties make it an exciting area of research with significant potential for clinical translation.
2587154-58-1 (2-Chloro-7-iodo-3-isopropyl-imidazo[2,1-F][1,2,4]triazin-4-one) Related Products
- 2825007-23-4(7-Iodoimidazo[2,1-f][1,2,4]triazin-4-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)